N-(4-chlorobenzyl)-2-[3-(3,4-dimethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C21H20ClN3O4/c1-28-18-9-5-15(11-19(18)29-2)17-8-10-21(27)25(24-17)13-20(26)23-12-14-3-6-16(22)7-4-14/h3-11H,12-13H2,1-2H3,(H,23,26)
• InChI Key: AYCRSNNDEWPDHB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC=C(C=C3)Cl)OC
• Molecular Formula: C21H20ClN3O4
• Molecular Weight: 413.9 g/mol

Description

N-(4-chlorobenzyl)-2-[3-(3,4-dimethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique properties and has been the subject of numerous scientific studies over the years. In

Scientific Research Applications

N-(4-chlorobenzyl)-2-[3-(3,4-dimethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide has been studied for its potential applications in a variety of scientific research areas. One of the main areas of research has been in the field of cancer treatment. Studies have shown that this compound has potent anti-cancer activity and may be useful in the development of new cancer therapies. Additionally, this compound has been studied for its potential applications in the treatment of Alzheimer's disease and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of N-(4-chlorobenzyl)-2-[3-(3,4-dimethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide is not fully understood. However, studies have shown that this compound may work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. Additionally, this compound may have anti-inflammatory and antioxidant properties that contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit cancer cell growth and proliferation, and reduce inflammation in the body. Additionally, this compound may have neuroprotective effects and could potentially be useful in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-chlorobenzyl)-2-[3-(3,4-dimethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide in lab experiments is its potent anti-cancer activity. This compound has been shown to be effective against a wide range of cancer cell lines and may be useful in the development of new cancer therapies. Additionally, this compound is relatively easy to synthesize and has been well-studied, making it a useful tool for scientific research.
However, there are also some limitations to using this compound in lab experiments. One of the main limitations is its potential toxicity. This compound has been shown to be toxic to normal cells at high concentrations, which could limit its potential therapeutic applications. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Future Directions

There are a number of potential future directions for research on N-(4-chlorobenzyl)-2-[3-(3,4-dimethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide. One area of interest is in the development of new cancer therapies. Studies have shown that this compound has potent anti-cancer activity and may be useful in the development of new treatments for a variety of cancers. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in the treatment of neurodegenerative disorders. Finally, more studies are needed to fully understand the potential side effects and toxicity of this compound, which could limit its potential therapeutic applications.

Synthesis Methods

The synthesis method for N-(4-chlorobenzyl)-2-[3-(3,4-dimethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide involves the reaction of 4-chlorobenzylamine with 3-(3,4-dimethoxyphenyl)-1(6H)-pyridazinone in the presence of acetic anhydride. The resulting product is then treated with acetic acid to yield the final compound. This synthesis method has been well-established and has been used in numerous studies.